Cas no 245-08-9 (δ-Carboline)

• Product Name: δ-Carboline
• CAS No: 245-08-9
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD13178683
• CID: 282089
• PubChem ID: 6451402
• Update Time: 2025-04-19

δ-Carboline Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[3,2-b]indole
• 5H-Pyrido(3,2-b)indole
• δ-Carboline
• delta-Carboline
• 1h-pyrido[3,2-b]indole
• FCH1146973
• AK312977
• P2274

• MDL： MFCD13178683
• Inchi： 1S/C11H8N2/c1-2-5-9-8(4-1)11-10(13-9)6-3-7-12-11/h1-7,13H
• InChI Key： NSBVOLBUJPCPFH-UHFFFAOYSA-N
• SMILES： N1C2C=CC=NC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 211.0 to 215.0 deg-C
• Boiling Point: 372.9°Cat760mmHg
• Flash Point: 171.6°C
• Refractive Index: 1.784
• Solubility: Almost insoluble (0.054 g/l) (25 º C),
• PSA: 28.68

δ-Carboline Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles